Cas no 1567062-76-3 ((3,3-dimethylbutan-2-yl)(2-phenylethyl)amine)

• Product Name: (3,3-dimethylbutan-2-yl)(2-phenylethyl)amine
• CAS No: 1567062-76-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5579362
• Update Time: 2025-10-30

(3,3-dimethylbutan-2-yl)(2-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-(1,2,2-trimethylpropyl)-
• (3,3-dimethylbutan-2-yl)(2-phenylethyl)amine

• Inchi： 1S/C14H23N/c1-12(14(2,3)4)15-11-10-13-8-6-5-7-9-13/h5-9,12,15H,10-11H2,1-4H3
• InChI Key： SXXHYHFUBXJFOM-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)C(C)(C)C)=CC=CC=C1

Experimental Properties

• Density: 0.890±0.06 g/cm3(Predicted)
• Boiling Point: 280.3±9.0 °C(Predicted)
• pka: 10.84±0.28(Predicted)

Additional information on (3,3-dimethylbutan-2-yl)(2-phenylethyl)amine

Professional Introduction to (3,3-dimethylbutan-2-yl)(2-phenylethyl)amine and CAS No. 1567062-76-3

(3,3-dimethylbutan-2-yl(2-phenylethylamine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 1567062-76-3, has garnered attention due to its potential applications in drug development and biochemical research.

The molecular structure of (3,3-dimethylbutan-2-yl(2-phenylethylamine) consists of a complex arrangement of carbon and hydrogen atoms, which contributes to its distinct chemical behavior. The presence of both alkyl and aryl groups in its structure allows for diverse interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Research studies have begun to uncover its potential role in modulating various biological pathways, which could have implications for the treatment of neurological disorders and other diseases. The unique combination of structural elements in (3,3-dimethylbutan-2-yl(2-phenylethylamine) makes it a promising candidate for further development as a lead compound in drug discovery.

One of the most compelling aspects of (3,3-dimethylbutan-2-yl(2-phenylethylamine) is its ability to interact with specific enzymes and receptors in the body. These interactions are critical for the compound's potential therapeutic effects. Researchers are particularly interested in how this compound may influence the activity of enzymes involved in neurotransmitter synthesis and degradation, which could lead to new treatments for conditions such as depression and anxiety.

The synthesis of (3,3-dimethylbutan-2-yl(2-phenylethylamine) involves a series of carefully controlled chemical reactions that require expertise in organic synthesis. The process typically begins with the preparation of key intermediates, followed by their functionalization to achieve the desired molecular structure. Advanced techniques in spectroscopy and chromatography are employed to ensure the purity and yield of the final product.

The pharmacokinetic profile of (3,3-dimethylbutan-2-yl(2-phenylethylamine) is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is essential for determining its potential therapeutic value. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, which could enhance its efficacy and reduce side effects.

In conclusion, (3,3-dimethylbutan-2-yl(2-phenylethylamine) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientists continue to explore its properties, new therapeutic applications may emerge, offering hope for improved treatments for various medical conditions.